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Compound of Interest

4,5-Dimethoxy-1-
Compound Name:
cyanobenzocyclobutane

Cat. No.: B132212

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,5-Dimethoxy-1-cyanobenzocyclobutane is a crucial intermediate in synthetic organic
chemistry, most notably in the pharmaceutical industry. Its primary application lies in the
synthesis of Ivabradine, a selective bradycardic agent used in the treatment of chronic stable
angina pectoris.[1][2] A thorough understanding of its physical and chemical properties is
essential for its handling, characterization, and optimization of reaction conditions in drug
development and manufacturing processes. This document provides a comprehensive
overview of the known physical properties of 4,5-Dimethoxy-1-cyanobenzocyclobutane,
detailed experimental protocols for their determination, and a visualization of its synthetic
pathway.

Chemical Identity
o |[UPAC Name: 3,4-dimethoxybicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

e Synonyms: 1-Cyano-4,5-dimethoxybenzocyclobutene, 4,5-Dimethoxy-1-
benzocyclobutenecarbonitrile

e CAS Number: 35202-54-1
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e Molecular Formula: C11H11NO2

e Molecular Weight: 189.21 g/mol

Physical Properties

The physical characteristics of 4,5-Dimethoxy-1-cyanobenzocyclobutane have been
determined through various analytical methods. A summary of these properties is presented in
the table below for easy reference and comparison.

Property Value

Appearance White to pale yellow or light brown powder/solid
Melting Point 83-85 °C

Boiling Point 345.9 £ 42.0 °C at 760 mmHg

Density 1.18-1.2+0.1 g/cm3

Soluble in Dimethyl Sulfoxide (DMSO) and

Solubility Methanol
ethano

Experimental Protocols

The following sections detail the methodologies for the synthesis of 4,5-Dimethoxy-1-
cyanobenzocyclobutane and the determination of its key physical properties.

Synthesis of 4,5-Dimethoxy-1-cyanobenzocyclobutane

One common synthetic route to 4,5-Dimethoxy-1-cyanobenzocyclobutane involves the
cyclization of 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile.[3]

Materials:
e 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile
e Sodium amide (NaNH:z)

e Liquid ammonia (NHs)
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e Ammonium chloride (NH4Cl)

o Ethanol

e Water

e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium

» Diisopropylamine

e 1 M Hydrochloric acid

e Toluene

e Saturated sodium chloride solution

Procedure:

 In a flask equipped for reactions at low temperatures and under an inert atmosphere,
dissolve 3-(2-bromo-4,5-dimethoxyphenyl)propanenitrile in anhydrous tetrahydrofuran.

e Cool the solution to -10 °C.

o Slowly add a solution of lithium diisopropylamide (LDA), freshly prepared by adding n-
butyllithium to diisopropylamine in anhydrous THF at -10 °C.

 Stir the reaction mixture at -10 °C until the reaction is complete, as monitored by a suitable
chromatographic technique (e.g., TLC).

e Quench the reaction by carefully adding 1 M hydrochloric acid, ensuring the temperature
remains below 20 °C.

o Separate the organic and aqueous phases. Extract the aqueous phase with toluene.

o Combine the organic phases and wash sequentially with 1 M hydrochloric acid and saturated
sodium chloride solution.
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e Dry the organic phase over an appropriate drying agent (e.g., anhydrous sodium sulfate),
filter, and concentrate under reduced pressure.

» Purify the crude product by recrystallization from ethanol to yield 4,5-Dimethoxy-1-
cyanobenzocyclobutane.[3]

Physical Property Determination

The melting point is determined using the capillary method with a melting point apparatus (e.g.,
Mel-Temp or Thiele tube).[4]

Procedure:

A small amount of finely powdered 4,5-Dimethoxy-1-cyanobenzocyclobutane is packed
into a capillary tube, sealed at one end.

e The capillary tube is placed in the heating block of the melting point apparatus.

e The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the
expected melting point.[4]

e The temperature at which the first liquid appears and the temperature at which the entire
solid has melted are recorded as the melting point range.

The solubility is determined by the equilibrium solubility method.[5][6]
Procedure:

» An excess amount of 4,5-Dimethoxy-1-cyanobenzocyclobutane is added to a known
volume of the solvent (e.g., DMSO, Methanol) in a sealed container.

e The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to reach
equilibrium.

o The saturated solution is then filtered to remove any undissolved solid.

e The concentration of the dissolved solid in the filtrate is determined using a suitable
analytical method, such as HPLC or UV-Vis spectroscopy.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H and 3C NMR spectra are recorded on an NMR spectrometer.

e The sample is dissolved in a deuterated solvent (e.g., CDClz or DMSO-de).

e The spectra provide information on the chemical structure and purity of the compound.[7]
Fourier-Transform Infrared (FTIR) Spectroscopy:

e The FTIR spectrum is obtained using an FTIR spectrometer.

e The solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR)
accessory or prepared as a KBr pellet.

e The spectrum reveals the presence of functional groups, such as the nitrile (C=N) and
methoxy (C-O) groups.[8][9]

Mass Spectrometry (MS):

o Mass spectra are acquired using a mass spectrometer, typically with an electrospray
ionization (ESI) source.

o The analysis provides the molecular weight of the compound and information about its
fragmentation pattern, confirming its identity.[10][11]

Visualization of Synthetic Pathway

The following diagram illustrates a common synthetic route for 4,5-Dimethoxy-1-
cyanobenzocyclobutane.
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Caption: Synthetic pathway of 4,5-Dimethoxy-1-cyanobenzocyclobutane.

Conclusion

The data and protocols presented in this technical guide provide a comprehensive resource for
professionals working with 4,5-Dimethoxy-1-cyanobenzocyclobutane. A clear understanding
of its physical properties and synthetic routes is paramount for its effective use as a key
intermediate in the development of pharmaceuticals like lvabradine. The provided
methodologies offer a foundation for the consistent and accurate characterization of this
compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4,5-Dimethoxy-1-cyanobenzocyclobutane | 35202-54-1 [chemicalbook.com]

2. Page loading... [guidechem.com]

3. 4,5-Dimethoxy-1-cyanobenzocyclobutane synthesis - chemicalbook [chemicalbook.com]

4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b132212?utm_src=pdf-body-img
https://www.benchchem.com/product/b132212?utm_src=pdf-body
https://www.benchchem.com/product/b132212?utm_src=pdf-body
https://www.benchchem.com/product/b132212?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01503975.htm
https://www.guidechem.com/question/how-to-prepare-4-5-dimethoxy-1-id146271.html
https://www.chemicalbook.com/synthesis/4-5-dimethoxy-1-cyanobenzocyclobutane.htm
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

5. pharmadekho.com [pharmadekho.com]

[journalll.magtechjournal.com]
e 7. omicsonline.org [omicsonline.org]
8. pacificbiolabs.com [pacificbiolabs.com]

e 9. chem.libretexts.org [chem.libretexts.org]

6. Basic Procedure and Technical Requirements of Equilibrium Solubility Experiments

» 10. Identifying reactive intermediates by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

e 11. researchgate.net [researchgate.net]

» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4,5-
Dimethoxy-1-cyanobenzocyclobutane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b132212#physical-properties-of-4-5-dimethoxy-1-

cyanobenzocyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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